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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, spectral data, biological activity, and experimental protocols related to isomers of

the molecular formula C10H14ClN. The primary focus is on the pharmacologically significant

isomers Clortermine and Chlorphentermine, with additional information on other known

isomers such as para-Chloromethamphetamine (4-CMA). This document is intended to serve

as a key resource for researchers, scientists, and professionals involved in drug development

and analytical chemistry. All quantitative data is presented in structured tables for ease of

comparison, and detailed experimental methodologies are provided. Diagrams illustrating key

biological pathways and experimental workflows are included to enhance understanding.

Introduction to C10H14ClN Isomers
The molecular formula C10H14ClN encompasses a variety of structural isomers, several of

which have been synthesized and studied for their pharmacological effects. These compounds

are substituted phenethylamines and share a common structural backbone, with variations in

the position of the chlorine atom on the phenyl ring and the arrangement of the alkyl chain. The

most well-documented of these are Clortermine and Chlorphentermine, which have been

investigated as anorectic agents.[1][2] Other isomers, such as para-Chloromethamphetamine,

have emerged as designer drugs with significant neurotoxic effects.[3][4]
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Physicochemical and Pharmacological Properties
The properties of the most prominent C10H14ClN isomers are summarized in the following

tables.

Table 1: Physicochemical Properties of C10H14ClN
Isomers

Property Clortermine
Chlorphent
ermine

para-
Chlorometh
amphetami
ne (4-CMA)

N,N-
Dimethyl-2-
chloro-2-
phenylethyl
amine

N-Ethyl-N-
(2-
chloroethyl)
aniline

IUPAC Name

1-(2-

chlorophenyl)

-2-

methylpropan

-2-amine

1-(4-

chlorophenyl)

-2-

methylpropan

-2-amine

1-(4-

chlorophenyl)

-N-

methylpropan

-2-amine

2-chloro-N,N-

dimethyl-2-

phenylethana

mine

N-(2-

chloroethyl)-

N-ethylaniline

Synonyms

o-

Chlorophente

rmine, Voranil

p-

Chlorophente

rmine,

Desopimon

4-CMA, Ro 4-

6861
DMEA -

CAS Number 10389-73-8 461-78-9 30572-91-9 6407-17-6 92-49-9

Molecular

Weight
183.68 g/mol 183.68 g/mol 183.68 g/mol 183.68 g/mol 183.68 g/mol

Melting Point

245-246 °C

(hydrochlorid

e)

Not specified Not specified Not specified 45.5-46.5 °C

Boiling Point
116-118 °C at

16 mmHg
Not specified Not specified Not specified Not specified

XLogP3 Not specified 2.6 Not specified 2.8 3.4

Table 2: Spectral Data of Key C10H14ClN Isomers
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Spectral Data Clortermine Chlorphentermine

Mass Spec (GC-MS)
Kovats Retention Index: 1305

(Standard non-polar)

Intense mass spectral peaks:

58 m/z, 107 m/z, 125 m/z, 168

m/z

UV Spectra Not specified

Max Absorption (in water): 259

nm, 268 nm, 278 nm

(hydrochloride)

IR Spectra
Data available in NIST

database

Data available in NIST

database

NMR Spectra
Data available in public

databases

Data available in public

databases

Biological Activity and Mechanism of Action
The primary biological activity of Clortermine and Chlorphentermine is appetite suppression.[2]

[5] Their mechanism of action is believed to involve the release of neurotransmitters in the

central nervous system.

Clortermine: Acts as an anorectic drug, comparable to its isomer Chlorphentermine.[5] It is

thought to exert its effects by causing the release of biogenic amines, particularly

norepinephrine and dopamine, from nerve terminals.[5] It may also inhibit monoamine

oxidase, slowing catecholamine metabolism.[5] Unlike amphetamine, its cardiovascular

effects at therapeutic doses are generally minimal.[5]

Chlorphentermine: This compound is a selective serotonin-releasing agent (SSRA).[2] It has

a prominent serotonergic profile, which contributes to its appetite-suppressing effects but has

also been linked to adverse effects such as pulmonary hypertension with prolonged use.[6]

para-Chloromethamphetamine (4-CMA): This isomer is a potent serotonin-releasing agent

and neurotoxin.[3][4][7] It acts as a prodrug to the even more neurotoxic para-

chloroamphetamine (PCA).[3][7] Its administration leads to a prolonged reduction in

serotonin levels and tryptophan hydroxylase activity in the brain.[3][8]
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Signaling Pathway: Neurotransmitter Release by
C10H14ClN Isomers
The diagram below illustrates the proposed mechanism of action for Clortermine and

Chlorphentermine, involving the release of neurotransmitters from presynaptic neurons.
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Figure 1: Proposed Mechanism of Neurotransmitter Release
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Figure 2: Generalized Synthesis and Purification Workflow
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Figure 3: Analytical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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